4-Methyl-N-(2-phenoxyethyl)aniline

• CAS No.: 59333-49-2
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 4-methyl-N-(2-phenoxyethyl)aniline
• InChI: InChI=1S/C15H17NO/c1-13-7-9-14(10-8-13)16-11-12-17-15-5-3-2-4-6-15/h2-10,16H,11-12H2,1H3
• InChI Key: KHYVPTFILCFXAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCCOC2=CC=CC=C2

Description

4-Methyl-N-(2-phenoxyethyl)aniline is a secondary amine characterized by a para-methyl-substituted aniline core linked to a phenoxyethyl group via the nitrogen atom. Its structure combines aromatic and ether functionalities, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s electronic properties are influenced by the electron-donating methyl group and the phenoxyethyl side chain, which can modulate reactivity and intermolecular interactions .

Key structural features:

• Aniline backbone: A benzene ring with an amine group at the para position.
• Substituents: A methyl group at the para position of the benzene ring and a 2-phenoxyethyl group attached to the nitrogen.

Synthetic routes often involve alkylation of 4-methylaniline with phenoxyethyl halides or phase-transfer catalysis (PTC) methods, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-N-(2-phenoxyethyl)aniline typically involves the N-phenoxyethylation of 4-methylaniline. One common method includes the reaction of 4-methylaniline with 2-phenoxyethyl bromide in the presence of a base such as potassium carbonate (K₂CO₃) in a solvent like dimethyl sulfoxide (D

Comparison with Similar Compounds

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The methyl and methoxy groups (electron-donating) enhance electron density on the aromatic ring, favoring electrophilic substitution reactions. In contrast, chloro substituents (electron-withdrawing) reduce reactivity at the aromatic core .

Physicochemical Properties

Solubility and Polarity

• 4-Methyl-N-(2-phenoxyethyl)aniline: Moderate solubility in polar aprotic solvents (e.g., acetonitrile) due to the ether linkage .
• 4-Methoxy Derivatives : Higher solubility in water and alcohols compared to methyl analogues, attributed to methoxy’s polarity .

Spectroscopic Data

• IR and NMR: The phenoxyethyl group in 4-Methyl-N-(2-phenoxyethyl)aniline shows characteristic C-O-C stretching at ~1250 cm⁻¹ and aromatic proton signals at δ 6.5–7.3 ppm in ¹H NMR . Methoxy derivatives exhibit downfield shifts for OCH₃ groups (δ ~3.8 ppm) .

Cytotoxicity

• Phenoxyethyl Esters: 2-Phenoxyethyl 4-hydroxybenzoate demonstrated significant cytotoxicity against MCF-7 cells (IC₅₀ < 62.5 µg/mL), attributed to hydrogen bonding with DNA. In contrast, ortho-substituted analogues showed reduced activity .
• Thiophene Derivatives : Sulfur-containing analogues (e.g., 4-Methyl-N-(thiophen-2-ylmethyl)aniline) may exhibit enhanced antimicrobial properties due to thiophene’s electron-rich nature .

Antimicrobial and Antiviral Potential

• Pyrazole and Oxadiazole Derivatives : Compounds like 7p (a pyrazole-containing analogue) showed antiviral activity, suggesting that heterocyclic substituents can enhance bioactivity .